5-Chloro-2-mercaptobenzoic acid
Overview
Description
5-Chloro-2-mercaptobenzoic acid, also known as CMBA, is a chemical compound that has been studied for its various properties and potential applications in research and industry. It has a molecular formula of C7H5ClO2S and an average mass of 188.631 Da .
Synthesis Analysis
The synthesis of this compound involves the use of caesium carbonate in N,N-dimethyl-formamide at 70℃ . Another method involves the use of potassium carbonate in N,N-dimethyl-formamide at 80℃ . These methods have been shown to yield the product with high purity.Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzene ring substituted with a chlorine atom, a carboxylic acid group, and a thiol group . The presence of these functional groups contributes to its reactivity and potential applications.Chemical Reactions Analysis
This compound can participate in various chemical reactions due to the presence of the thiol and carboxylic acid groups. For instance, it can react with ethyl 4-fluoro-3-nitrobenzoate in the presence of caesium carbonate to form a new compound . It can also react with l-fluoro-2-nitro-4-(trifluoromethoxy)benzene in the presence of K2CO3 .Scientific Research Applications
1. Intermediate in Herbicide Production
5-Chloro-2-mercaptobenzoic acid is an important intermediate in the production of pyrithiobac sodium, a herbicide. A study by Yan-pin (2013) focused on the analysis of its assay using High-Performance Liquid Chromatography (HPLC), indicating its significance in industrialized quality control of herbicide intermediates (Di Yan-pin, 2013).
2. Matrix for Mass Spectrometry
Xu et al. (1997) reported the use of 5-Chloro-2-mercaptobenzothiazole, an analog of this compound, as a new matrix for matrix-assisted laser desorption mass spectrometry (MALDI-MS). This compound is effective for analyzing peptides, low-mass proteins, glycolipids, and is superior for analyzing muropeptides and some oligosaccharides (N. Xu et al., 1997).
3. Investigation of Acid-Base Chemistry
Ma and Harris (2011) investigated the acid-base chemistry of 2-mercaptobenzoic acid, which is chemically related to this compound. Their study using surface-enhanced Raman spectroscopy revealed insights into the interactions between the benzoate group and the silver surface, providing valuable information for surface chemistry applications (Chaoxiong Ma & J. Harris, 2011).
4. Metal Ion Analysis
Sun et al. (2021) introduced 4-Mercaptobenzoic acid, similar to this compound, as a matrix for MS analysis of metals. This matrix demonstrated enhanced signal intensity and reproducibility, showing potential for rapid screening and sensitive determination of ultratrace metals (Qianqian Sun et al., 2021).
5. Coordination Chemistry
Wehr-Candler and Henderson (2016) summarized the coordination chemistry of thiosalicylic acid (2-mercaptobenzoic acid), which has similar properties to this compound. The review highlights its ability to coordinate a wide range of metal centers and applications in materials chemistry (Tobias T. Wehr-Candler & W. Henderson, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that mercaptobenzoic acid derivatives can interact with various biological targets due to their ability to form covalent bonds with proteins and other biomolecules .
Mode of Action
5-Chloro-2-mercaptobenzoic acid can undergo various chemical transformations, including thiol oxidation to form 2,2’-dithiobis(benzoic acid) and complex formation with various metal ions, including divalent alkaline earth metals. These interactions can alter the function of target proteins and other biomolecules, leading to changes in cellular processes.
Biochemical Pathways
Result of Action
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment could affect the compound’s ionization state and thus its reactivity. Additionally, the presence of metal ions could influence its ability to form complexes.
Biochemical Analysis
Biochemical Properties
5-Chloro-2-mercaptobenzoic acid plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It is known to inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity . For instance, it can interact with thiol-containing enzymes, forming disulfide bonds that inactivate the enzyme. This interaction is crucial in studying enzyme mechanisms and developing enzyme inhibitors for therapeutic purposes.
Cellular Effects
The effects of this compound on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, it can inhibit the activity of enzymes involved in the oxidative stress response, leading to altered cellular redox states. This compound also affects gene expression by interacting with transcription factors and other regulatory proteins, thereby influencing the transcription of specific genes. Additionally, it can disrupt cellular metabolism by inhibiting key metabolic enzymes, leading to changes in metabolite levels and metabolic flux.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to the active sites of enzymes, forming covalent bonds with thiol groups and inhibiting enzyme activity . This compound can also act as a competitive inhibitor, competing with the substrate for binding to the enzyme’s active site. Furthermore, it can modulate gene expression by interacting with transcription factors and other DNA-binding proteins, leading to changes in the transcriptional activity of specific genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties . This compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its inhibitory activity. Long-term studies have shown that prolonged exposure to this compound can lead to adaptive cellular responses, such as upregulation of detoxification enzymes and changes in cellular redox states .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . At low doses, it can inhibit specific enzymes without causing significant toxicity. At higher doses, it can lead to toxic effects, such as oxidative stress, cellular damage, and organ toxicity. Threshold effects have been observed, where a certain dosage level leads to a significant increase in adverse effects. These findings are crucial for determining safe dosage levels for therapeutic applications.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism . It can be metabolized through oxidation, conjugation, and other biochemical reactions, leading to the formation of various metabolites. These metabolic pathways are essential for understanding the compound’s pharmacokinetics and potential therapeutic applications.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms . It can interact with transporters and binding proteins that facilitate its uptake and distribution. The compound’s localization and accumulation within specific cellular compartments can influence its activity and effects on cellular processes.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function . It can be targeted to specific compartments or organelles through post-translational modifications and targeting signals. For instance, it can localize to the mitochondria, where it can influence mitochondrial function and cellular energy metabolism. Understanding its subcellular localization is essential for elucidating its mechanisms of action and potential therapeutic applications.
Properties
IUPAC Name |
5-chloro-2-sulfanylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClO2S/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,11H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRJPZCDOLGSYPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)O)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60574116 | |
Record name | 5-Chloro-2-sulfanylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60574116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20324-50-9 | |
Record name | 5-Chloro-2-mercaptobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20324-50-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-2-sulfanylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60574116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Chloro-2-mercaptobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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